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Cat. No.: B12369680 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
YO-PRO-3 is a far-red fluorescent, cell-impermeant nucleic acid stain that serves as a sensitive

indicator for identifying apoptotic and necrotic cells.[1][2] As a carbocyanine monomer, YO-
PRO-3 is virtually non-fluorescent in aqueous solutions but exhibits a significant increase in

fluorescence upon binding to double-stranded DNA (dsDNA).[1][2] In viable cells, the intact

plasma membrane effectively excludes the dye.[3][4] However, during the intermediate and

later stages of apoptosis, as well as in necrosis, the integrity of the plasma membrane

becomes compromised. This allows YO-PRO-3 to enter the cell, intercalate with the nuclear

DNA, and emit a bright far-red fluorescent signal.[2][4] This key feature makes YO-PRO-3 a

valuable probe for cell viability and cytotoxicity assays in fluorescence microscopy and flow

cytometry.[1][5]

The primary mechanism of YO-PRO-3's interaction with DNA is intercalation, where the dye

molecule inserts itself between the base pairs of the DNA double helix.[1] This binding event

restricts the molecule's rotational freedom, leading to a substantial increase in its fluorescence

quantum yield.[1][6]
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Property Value Reference

Chemical Formula C₂₆H₃₁I₂N₃O [3]

Molecular Weight 655.36 g/mol [3]

Excitation Maximum (with

DNA)
612-613 nm [3][7]

Emission Maximum (with DNA) 629-631 nm [3][8][7]

Recommended Laser Line 594 nm or 633 nm [2][3]

Common Filter Set Cy5 or similar far-red filter [9]

Solubility DMSO [3]

Storage
-5°C to -30°C, protected from

light

Table 2: Recommended Staining Conditions for YO-PRO-3

Application
Recommended
Concentration

Incubation Time Temperature

Fluorescence

Microscopy

(Live/Apoptotic Cells)

1 - 5 µM 15 - 30 minutes
Room Temperature or

37°C

Fluorescence

Microscopy

(Fixed/Permeabilized

Cells)

1 - 10 µM 5 - 15 minutes Room Temperature

Flow Cytometry 0.1 - 1 µM 15 - 30 minutes
Room Temperature or

On Ice

Experimental Protocols
This protocol details the use of YO-PRO-3 to differentiate between live, apoptotic, and necrotic

adherent cells. It is often used in conjunction with a cell-permeant nuclear counterstain like
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Hoechst 33342 to label the entire cell population.

Materials and Reagents:

YO-PRO-3 Iodide (1 mM stock solution in DMSO)[9]

Hoechst 33342 (1 mg/mL stock solution in water)

Phosphate-Buffered Saline (PBS), pH 7.4

Cell culture medium appropriate for the cell line

Cells cultured on glass-bottom dishes or coverslips

Fluorescence microscope with appropriate filter sets (e.g., DAPI for Hoechst 33342 and Cy5

for YO-PRO-3)[9]

Procedure:

Cell Preparation: Culture adherent cells on a suitable imaging vessel to the desired

confluency. If inducing apoptosis, treat the cells with the desired agent and include an

untreated control group.[9]

Preparation of Staining Solution: Prepare a fresh staining solution by diluting the YO-PRO-3
stock solution to a final concentration of 1-5 µM in cell culture medium or PBS.[4][9] If using

a nuclear counterstain, add Hoechst 33342 to a final concentration of 1 µg/mL.[9]

Cell Staining:

Remove the culture medium from the cells.

Gently wash the cells once with PBS.[9]

Add the prepared staining solution to the cells, ensuring the entire surface is covered.

Incubate the cells for 15-30 minutes at the appropriate temperature (e.g., 37°C or room

temperature), protected from light.[9]
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Washing: Gently remove the staining solution and wash the cells 2-3 times with PBS to

minimize background fluorescence.[2][10]

Imaging: Immediately image the cells using a fluorescence microscope.[9]

Live cells: Will only exhibit fluorescence from the nuclear counterstain (e.g., blue from

Hoechst 33342).[9]

Apoptotic cells: Will show both the nuclear counterstain and far-red fluorescence from YO-
PRO-3 in the nucleus.[9]

Necrotic/Late Apoptotic cells: Will display intense far-red YO-PRO-3 staining.[9][11]

YO-PRO-3 can also be used as a nuclear counterstain in fixed-cell immunofluorescence

protocols.[10]

Materials and Reagents:

YO-PRO-3 Iodide (1 mM stock solution in DMSO)

PBS, pH 7.4

4% Paraformaldehyde (PFA) in PBS

0.1% Triton X-100 in PBS

Mounting medium (anti-fade recommended)

Procedure:

Fixation and Permeabilization:

Following your standard immunofluorescence protocol, fix the cells with 4% PFA for 10-15

minutes at room temperature.[10]

Wash the cells three times with PBS.

Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.[10]
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Wash the cells three times with PBS.

YO-PRO-3 Staining:

Prepare a working solution of YO-PRO-3 in PBS at a concentration of 1-10 µM.[10][11]

Add the staining solution to the cells and incubate for 5-15 minutes at room temperature,

protected from light.[11]

Washing and Mounting:

Wash the cells three times with PBS.[10]

Mount the coverslip onto a microscope slide using an anti-fade mounting medium.

Imaging: Image the far-red nuclear stain using the appropriate filter set on a fluorescence

microscope.
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Caption: Experimental workflow for staining cells with YO-PRO-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12369680?utm_src=pdf-body-img
https://www.benchchem.com/product/b12369680?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. biotium.com [biotium.com]

6. benchchem.com [benchchem.com]

7. FluoroFinder [app.fluorofinder.com]

8. Spectrum [YO-PRO-3] | AAT Bioquest [aatbio.com]

9. benchchem.com [benchchem.com]

10. benchchem.com [benchchem.com]

11. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Fluorescence
Microscopy Using YO-PRO-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369680#fluorescence-microscopy-protocol-using-
yo-pro-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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